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Compound of Interest

Compound Name: Oleic acid arachidyl ester

Cat. No.: B12324076
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Executive Summary: The Criticality of Isomer-
Specific Identification
In the high-stakes arena of natural product authentication and cosmetic formulation, "total wax

content" is an insufficient metric. The specific profile of wax esters (WEs)—esters of long-chain

fatty acids and long-chain fatty alcohols—serves as a molecular fingerprint for origin and purity.

Arachidyl Oleate (C38:1) represents a critical biomarker.[2] It is an ester formed from Oleic Acid

(C18:1) and Arachidyl Alcohol (C20:0).[1][2] Its accurate identification is challenging because it

is isobaric (same mass, MW 562.[2]99) with Oleyl Arachidate (Arachidic Acid C20:0 + Oleyl

Alcohol C18:1).[1][2]

Differentiation is vital:
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Adulteration Detection: Sunflower wax is rich in C40–C44 esters but contains specific C38

markers.[2] Adulterating premium beeswax (C40–C50 dominant) with cheaper plant waxes

requires isomer-level resolution to detect.[2]

Formulation Stability: The position of the double bond (acid vs. alcohol moiety) influences the

crystalline lattice and oxidative stability of lipid nanoparticles (SLNs) used in drug delivery.[1]

This guide details the self-validating protocols for the extraction, separation, and mass-spectral

confirmation of Arachidyl Oleate.

Chemical Identity and Structural Logic[1]
To identify the molecule, one must first understand its fragmentation potential.

Property Specification

IUPAC Name 9-Octadecenoic acid (Z)-, eicosyl ester

Common Name Arachidyl Oleate

Molecular Formula

C

H

O

Exact Mass 562.5689 Da

Components

Acid: Oleic Acid (C18:1

9) Alcohol: Arachidyl Alcohol (1-Eicosanol, C20:

[1][2][3][4]0)

Key Isomer (Interference)
Oleyl Arachidate (Acid: C20:0, Alcohol: C18:

[1]1)

Experimental Workflow: Isolation and Enrichment
Direct injection of crude lipid extracts often leads to source contamination and spectral

interferences from Triacylglycerols (TAGs).[2] A Solid-Phase Extraction (SPE) fractionation is
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mandatory.[2]

Protocol 1: Lipid Fractionation via Silica SPE
Objective: Isolate neutral wax esters from polar lipids and TAGs.

Sample Solubilization: Dissolve 50 mg of wax sample in 1 mL of Chloroform.

Column Conditioning: Use a 500 mg Silica Gel SPE cartridge (e.g., Strata Si-1).[2] Condition

with 6 mL Hexane.

Loading: Load the sample onto the cartridge.

Elution 1 (Hydrocarbons): Elute with 5 mL Hexane. (Discard or save for alkane analysis).

Elution 2 (Wax Esters - TARGET): Elute with 8 mL Hexane:Diethyl Ether (99:1 v/v).

Note: The 1% ether is critical.[2] Pure hexane may retain long-chain WEs; higher polarity

elutes TAGs.[2]

Elution 3 (TAGs/Polar Lipids): Elute with 10 mL Hexane:Diethyl Ether (90:10 v/v). (Discard).

[2]

Concentration: Evaporate the WE fraction (Elution 2) under Nitrogen at 40°C. Reconstitute in

Isooctane for GC analysis.

Analytical Core: High-Temperature GC-MS
Standard GC columns (max 325°C) cannot elute C38–C50 wax esters without significant

thermal degradation or bleed.[1][2]

Instrumental Parameters
System: GC-MS (Single Quadrupole or Q-TOF).[2]

Column:ZB-5HT or DB-5ht (5% phenyl polycarborane-siloxane).[2]

Dimensions: 15 m
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0.25 mm ID

0.10 µm film.[2]

Why: The thin film (0.1 µm) reduces retention time and elution temperature, preventing

thermal cracking of the ester bond.

Carrier Gas: Helium at 1.5 mL/min (Constant Flow).[1][2]

Temperature Program:

Start: 100°C (hold 1 min).

Ramp: 15°C/min to 380°C.[2]

Hold: 10 min at 380°C.

Inlet: Cool-on-Column (COC) or PTV (Programmed Temperature Vaporizer) to avoid

discrimination against high-boiling waxes.[2]

Mass Spectral Identification (The "Senior Scientist"
Insight)
This is the most critical section. You must distinguish Arachidyl Oleate from Oleyl Arachidate.[2]

In Electron Ionization (EI, 70 eV), wax esters fragment via specific pathways.[1][2]

Mechanism 1: Acylium Ion Formation (Diagnostic for Acid)
The C-O bond cleaves, retaining the charge on the carbonyl group.

Arachidyl Oleate (Acid = Oleic, C18:1):

Generates [RCO]

at m/z 265 (Oleoyl ion).

Often accompanied by protonated acid [RCOOH

]
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at m/z 283.[1][2]

Oleyl Arachidate (Acid = Arachidic, C20:0):

Generates [RCO]

at m/z 295 (Arachidoyl ion).

Protonated acid [RCOOH

]

at m/z 313.[1][2]

Mechanism 2: McLafferty Rearrangement (Diagnostic for
Alcohol)
Hydrogen migration leads to the formation of an alkene radical cation from the alcohol chain.

Arachidyl Oleate (Alcohol = Arachidyl, C20:0):

Generates alkene ion [C

H

]

at m/z 280.

Oleyl Arachidate (Alcohol = Oleyl, C18:1):

Generates alkene ion [C

H

]

at m/z 252.

Conclusion: To confirm Arachidyl Oleate, look for the m/z 265 (Base Peak) and m/z 280 pair.[1]

If you see m/z 313 and m/z 252, you have the inverse isomer.[1]
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Visualization of Logic and Workflow
The following diagrams illustrate the extraction workflow and the fragmentation logic required

for structural confirmation.

Figure 1: Analytical Workflow for Wax Ester Profiling[5]

SPE Elution Profile

Raw Wax Sample Solubilization
(Chloroform)

Solid Phase Extraction
(Silica Gel)

Fraction 1:
Hydrocarbons

(Hexane)

Fraction 2:
WAX ESTERS

(Hexane:Ether 99:1)

Fraction 3:
TAGs/Polar Lipids

(Hexane:Ether 90:10)

HT-GC/MS Analysis
(DB-5ht, 380°C)

Data Processing
(EIC Extraction)

Click to download full resolution via product page

Caption: Step-by-step isolation protocol. Fraction 2 is the critical isolate containing Arachidyl

Oleate.

Figure 2: Mass Spectral Fragmentation Logic (Isomer
Differentiation)
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Target: Arachidyl Oleate (C38)
Acid: Oleic (C18:1) | Alcohol: Arachidyl (C20:0)

Fragmentation Pathway
(Electron Ionization 70eV)

Interference: Oleyl Arachidate (C38)
Acid: Arachidic (C20:0) | Alcohol: Oleyl (C18:1)

Diagnostic Acid Ion
[RCO]+ (Oleoyl)

m/z 265

Target Signal

Diagnostic Alcohol Ion
[Alkene]+ (Eicosene)

m/z 280

Target Signal

Diagnostic Acid Ion
[RCO]+ (Arachidoyl)

m/z 295 / 313

Interference Signal

Diagnostic Alcohol Ion
[Alkene]+ (Octadecene)

m/z 252

Interference Signal

Click to download full resolution via product page

Caption: Decision tree for distinguishing Arachidyl Oleate from its isobaric isomer using

diagnostic ions.

Data Interpretation Summary Table
When reviewing the Mass Spectrum, use this table to validate identity.
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Ion (m/z) Identity
Origin in Arachidyl
Oleate

Interpretation

562 [M] Molecular Ion

Weak intensity (typical

in WEs).[2] Confirms

C38.

265

[C

H

CO]

Acylium Ion

PRIMARY

CONFIRMATION.

Indicates Oleic Acid

moiety.

283

[C

H

COOH

]

Protonated Acid

Secondary

confirmation of Oleic

Acid.

280

[C

H

]

Alkene Ion

ALCOHOL

CONFIRMATION.

Indicates Arachidyl

Alcohol.[1][2]

55

[C

H

]

Hydrocarbon

Non-specific lipid

fragment (ignore for

ID).[1][2]

Self-Validation Check:

If you see m/z 265 but not m/z 280 (and instead see m/z 252), you have Oleyl Oleate (C36)

or a mixed isomer.[1][2]

If you see m/z 313, the sample is Oleyl Arachidate, not Arachidyl Oleate.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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